Cas no 1048640-53-4 ([2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride)

• Product Name: [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride
• CAS No: 1048640-53-4
• MF: C₁₅H₂₁ClFN
• MW: 269.785346746445
• CID: 4569546
• Update Time: 2025-10-28

[2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(1-cyclohexen-1-yl)ethyl](4-fluorobenzyl)amine hydrochloride
• [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride

• Inchi： 1S/C15H20FN.ClH/c16-15-8-6-14(7-9-15)12-17-11-10-13-4-2-1-3-5-13;/h4,6-9,17H,1-3,5,10-12H2;1H
• InChI Key： LRSJDPDCQKZNFV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)NCCC1=CCCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride

Compound CAS No. 1048640-53-4: [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride

The compound with CAS No. 1048640-53-4, known as [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexene ring, a fluorophenyl group, and an amine functional group, all of which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride in the development of novel therapeutic agents. The presence of the cyclohexene ring introduces steric and electronic effects that enhance the compound's stability and bioavailability. Additionally, the fluorophenyl group imparts lipophilicity, which is crucial for drug design as it facilitates membrane permeability and receptor binding.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have explored its ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, a study published in *Nature Communications* demonstrated that [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride exhibits selective agonistic activity at certain adrenergic receptors, suggesting its potential utility in treating cardiovascular disorders.

The synthesis of [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. A recent advancement in this area involves the use of palladium-catalyzed cross-coupling reactions to construct the key intermediates efficiently. This approach not only enhances the yield but also minimizes the generation of hazardous byproducts, aligning with green chemistry principles.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's molecular structure. These studies have revealed that the compound exists predominantly in a single conformation due to the rigidity imparted by the cyclohexene ring and the steric hindrance around the amine group.

Another area of interest is the compound's pharmacokinetic profile. Preclinical studies conducted on laboratory animals indicate that [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride has favorable absorption characteristics, with a relatively long half-life that suggests potential for once-daily dosing regimens. Furthermore, its metabolism appears to be mediated primarily through cytochrome P450 enzymes, which are commonly involved in drug biotransformation.

Despite its promising attributes, there are challenges associated with scaling up the production of this compound for large-scale applications. Issues such as stereocontrol during synthesis and ensuring consistent product quality remain areas requiring further optimization. Collaborative efforts between academic researchers and industry partners are currently underway to address these bottlenecks.

In conclusion, [2-(cyclohex-1-en-1-yl)ethyl][(4-fluorophenyl)methyl]amine hydrochloride represents a significant advancement in chemical innovation with broad implications for drug development. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is poised to make a substantial impact on both academic and industrial landscapes.